Cas no 2137555-77-0 (5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol)

• Product Name: 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol
• CAS No: 2137555-77-0
• MF: C₉H₁₆N₂O₃S
• MW: 232.299941062927
• CID: 5956875
• PubChem ID: 165472463
• Update Time: 2025-07-02

5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol
• 2137555-77-0
• EN300-1115136

• Inchi： 1S/C9H16N2O3S/c1-8(12)4-3-5-11-7-9(6-10-11)15(2,13)14/h6-8,12H,3-5H2,1-2H3
• InChI Key： STVUNRXZGXGSDV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CCCC(C)O)(=O)=O

Computed Properties

• Exact Mass: 232.08816355g/mol
• Monoisotopic Mass: 232.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.6Ų

Additional information on 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol

Introduction to 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol (CAS No. 2137555-77-0)

5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2137555-77-0, belongs to a class of molecules that exhibit promising biological activities. The structural features of this compound, particularly the presence of a 4-methanesulfonyl group attached to a pyrazole ring, contribute to its unique chemical and pharmacological properties. In recent years, there has been growing interest in exploring the potential applications of such derivatives in medicinal chemistry.

The compound’s molecular structure consists of a pentan-2-ol backbone, which provides a flexible alkyl chain that can interact with biological targets in various ways. The pyrazole moiety is a well-known pharmacophore, frequently found in biologically active molecules due to its ability to engage in hydrogen bonding and hydrophobic interactions. The incorporation of the 4-methanesulfonyl group enhances the compound’s solubility and binding affinity, making it a valuable scaffold for drug design.

In the realm of pharmaceutical research, the synthesis and characterization of 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol have been the focus of several studies aimed at identifying novel therapeutic agents. The pyrazole derivative has shown potential in various preclinical models, particularly in the inhibition of enzymes and receptors involved in inflammatory and metabolic disorders. Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision, facilitating the design of more effective derivatives.

The synthesis of 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol involves multi-step organic reactions, including functional group transformations and protective group strategies. The use of advanced synthetic techniques has allowed for the efficient preparation of this compound in high yields, making it more accessible for further biological evaluation. Researchers have also explored alternative synthetic routes to optimize scalability and cost-effectiveness, ensuring that larger quantities of the compound can be produced for industrial applications.

One of the most compelling aspects of 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol is its potential as a lead compound for drug development. Its structural motifs are reminiscent of known bioactive molecules, suggesting that it may exhibit similar pharmacological effects. Preliminary studies have indicated that this compound interacts with specific targets in cell cultures, demonstrating inhibitory activity against certain enzymes and signaling pathways. These findings have prompted further investigation into its mechanism of action and potential therapeutic applications.

The field of medicinal chemistry continues to evolve rapidly, with new methodologies and technologies being developed to accelerate drug discovery. The use of high-throughput screening (HTS) platforms has allowed researchers to rapidly test large libraries of compounds for biological activity. 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-ol has been incorporated into such libraries, where it has shown promise as a starting point for hit identification and optimization.

In conclusion, 5-(4-methanesulfonyl-1H-pyrazol-1-yl)pentan-2-oL (CAS No. 2137555770) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation. As our understanding of molecular interactions continues to improve, compounds like this one are likely to play a crucial role in the development of new therapies for various diseases.